1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(4-fluorophenyl)piperidine-4-carboxylic acid

• CAS No.: 1076197-06-2
• Molecular Formula: C27H24FNO4
• Molecular Weight: 445.5

Description

The compound is a derivative of piperidine, which is a common structure in many pharmaceutical drugs. The fluorenylmethoxycarbonyl (Fmoc) group is a common protecting group used in peptide synthesis. The presence of a carboxylic acid group suggests that this compound could be an intermediate in the synthesis of peptides or other amide-containing compounds.

Molecular Structure Analysis

The compound contains a piperidine ring, which is a six-membered ring with one nitrogen atom. It also contains a fluorenyl group, which is a tricyclic aromatic group, and a phenyl group, which is a six-membered aromatic ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of multiple aromatic rings suggests that it would have significant pi-pi stacking interactions and could be quite hydrophobic.

Scientific Research Applications

Research on Related Compounds

• Neuropharmacological Studies : Compounds structurally related to the one have been investigated for their potential as neuropharmacological agents. For instance, studies have explored their effects on dopamine transporter binding and inhibition of dopamine uptake, which could provide insights into treatments for neurological disorders such as Parkinson's disease and substance abuse disorders (Lewis et al., 1999).

• Eating Disorders and Obesity : Analogues of the specified compound have been examined for their role in modulating feeding behaviors and potentially treating eating disorders. By targeting specific receptors like the Orexin-1 Receptor, these compounds could influence compulsive food consumption and provide a basis for novel treatments (Piccoli et al., 2012).

• Cognitive Dysfunction : Research has delved into the effects of similar compounds on cognitive dysfunction induced by agents like phencyclidine. These studies suggest potential therapeutic applications for cognitive impairments associated with neurological conditions (Ogawa et al., 1994).

• Antipsychotic Potential : Certain compounds with a similar structure have been evaluated for their antipsychotic potential, examining their effects on dopamine neurons and behavior in animal models. This line of research might contribute to the development of new antipsychotic medications with fewer side effects (Kawashima et al., 2001).

• Imaging Agents : Some related compounds have been developed as PET imaging agents for neuroreceptors, which could enhance the diagnosis and understanding of various neurological conditions (Plenevaux et al., 2000).

Safety and Hazards

Without specific information, it’s impossible to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and eventually tested in clinical trials.

Mechanism of Action

Target of Action

It is known that the (fluoren-9-ylmethoxy)carbonyl (fmoc) group is commonly used in peptide synthesis . The Fmoc group acts as a protective group for amino acids during peptide synthesis .

Mode of Action

The compound interacts with its targets through the Fmoc group. The Fmoc group is stable under basic conditions but can be removed under acidic conditions, allowing the amino acid to participate in peptide bond formation .

Biochemical Pathways

The compound likely affects the biochemical pathways involved in peptide synthesis. The Fmoc group protects the amino acid during the initial stages of peptide synthesis and is removed when the peptide chain needs to be extended .

Pharmacokinetics

The stability of the fmoc group suggests that the compound could be stable under physiological conditions .

Result of Action

The result of the compound’s action would be the successful synthesis of a peptide with the specific sequence of amino acids. The Fmoc group ensures that the amino acids are added in the correct order during peptide synthesis .

Action Environment

The action of the compound is influenced by the pH of the environment. The Fmoc group is stable under basic conditions and is removed under acidic conditions . Therefore, the efficacy of the compound in peptide synthesis would be influenced by the pH of the reaction environment.